Cas no 1564824-85-6 (2-Fluoro-6-methanesulfonyl-benzylamine)

• Product Name: 2-Fluoro-6-methanesulfonyl-benzylamine
• CAS No: 1564824-85-6
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• MDL: MFCD26051418
• CID: 4609927
• Update Time: 2025-10-16

2-Fluoro-6-methanesulfonyl-benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methanesulfonyl-benzylamine
• (2-Fluoro-6-methanesulfonylphenyl)methanamine
• 8505AH
• 2-Fluoro-6-methanesulfonylbenzylamine
• SB33926
• (2-fluoro-6-methylsulfonylphenyl)methanamine
• Benzenemethanamine, 2-fluoro-6-(methylsulfonyl)-

• MDL： MFCD26051418
• Inchi： 1S/C8H10FNO2S/c1-13(11,12)8-4-2-3-7(9)6(8)5-10/h2-4H,5,10H2,1H3
• InChI Key： BBLCCYMGRBODHK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1CN)F)(=O)=O

Computed Properties

• Exact Mass: 203.04162790 g/mol
• Monoisotopic Mass: 203.04162790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5
• Molecular Weight: 203.24

Additional information on 2-Fluoro-6-methanesulfonyl-benzylamine

Comprehensive Analysis of 2-Fluoro-6-methanesulfonyl-benzylamine (CAS No. 1564824-85-6): Properties, Applications, and Industry Trends

2-Fluoro-6-methanesulfonyl-benzylamine (CAS 1564824-85-6) is a fluorinated aromatic compound with a methanesulfonyl substituent, gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both fluoro and methanesulfonyl functional groups, enables versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently search for "2-Fluoro-6-methanesulfonyl-benzylamine synthesis" or "CAS 1564824-85-6 applications," reflecting its growing relevance in drug discovery pipelines.

The compound’s physicochemical properties include a molecular weight of 203.23 g/mol and a purity typically exceeding 98% (HPLC). Its solubility in polar solvents like DMSO and methanol facilitates its use in cross-coupling reactions, a topic trending in "green chemistry optimization" discussions. Recent studies highlight its role in constructing heterocyclic scaffolds, addressing demands for "fragment-based drug design"—a hot topic in AI-driven molecular modeling forums.

In the pharmaceutical sector, 2-Fluoro-6-methanesulfonyl-benzylamine serves as a precursor for kinase inhibitors, aligning with searches for "targeted cancer therapeutics." Its electron-withdrawing groups enhance binding affinity to biological targets, a feature explored in "structure-activity relationship (SAR) studies." Notably, its stability under physiological conditions makes it suitable for "prodrug development," a niche frequently queried in medicinal chemistry databases.

From an industrial perspective, the compound’s scalability is critical. Manufacturers optimize routes to minimize "toxic byproducts"—a key concern in "sustainable chemical production" trends. Analytical techniques like LC-MS and NMR ensure batch consistency, addressing quality control questions prevalent in "GMP synthesis" searches. Regulatory compliance, particularly REACH and FDA guidelines, further underscores its safe handling protocols.

Emerging applications include materials science, where its aromatic rigidity contributes to "organic electronic materials"—a rising theme in renewable energy forums. Patent analyses reveal its use in OLED intermediates, coinciding with searches for "high-efficiency luminescent compounds." This multidisciplinary utility positions CAS 1564824-85-6 as a compound bridging pharmaceuticals and advanced materials.

Future research directions may explore its catalytic asymmetric transformations, responding to queries about "chiral amine synthesis." Collaborations between academia and industry could accelerate its adoption, leveraging AI tools for "retrosynthetic pathway prediction." As synthetic methodologies evolve, 2-Fluoro-6-methanesulfonyl-benzylamine will remain a focal point for innovation in precision chemistry.